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Compound of Interest

Compound Name: 7-Chloro-4-(furan-3-yl)quinoline
CAS No.: 179380-95-1
Cat. No.: B071863
Get Quote
. J

Physicochemical Profiling, Synthetic Utility, and Analytical Validation

Abstract This technical guide provides a comprehensive analysis of 7-Chloro-4-(furan-3-
yl)quinoline, a pharmacologically significant scaffold structurally related to 4-aminoquinoline
antimalarials (e.g., chloroquine). Beyond the fundamental molecular weight, this document
details the isotopic mass distribution critical for high-resolution mass spectrometry (HRMS),
outlines a self-validating Suzuki-Miyaura synthetic protocol, and examines the molecule's
physicochemical properties relevant to drug discovery.

Molecular Identity & Mass Spectrometry

For researchers utilizing this compound in quantitative assays or pharmacokinetic studies,
relying solely on the average molecular weight is insufficient. The presence of a chlorine atom
introduces a distinct isotopic signature that must be accounted for in mass spectrometry.

Fundamental Constants
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Property Value Notes

7-Chloro-4-(furan-3-

IUPAC Name o
yl)quinoline
CAS Number 179380-95-1
Molecular Formula C13HsCINO
) Used for molarity calculations
Average Molecular Weight 229.66 g/mol )
(dosing).
. . Based on 12C, 1H, 33Cl, 14N,
Monoisotopic Mass 229.0294 Da %0
Based on 3/Cl isotope
Exact Mass (M+2) 231.0265 Da

contribution.

Isotopic Distribution (Mass Spec Signature)

In LC-MS/MS workflows, the chlorine atom creates a characteristic 3:1 intensity ratio between
the molecular ion [M+H]* and its isotope [M+H+2]*.

e Peak A (100% Relative Abundance): m/z 230.037 (Protonated 3°Cl species)
o Peak B (~32% Relative Abundance): m/z 232.034 (Protonated 3’Cl species)

Technical Insight: When setting Multiple Reaction Monitoring (MRM) transitions, select the 3>Cl
monoisotopic peak (m/z ~230) as the precursor to maximize sensitivity, but monitor the 37Cl
peak during method development to confirm identity.

Synthetic Architecture: Suzuki-Miyaura Coupling

The most robust route to 7-chloro-4-(furan-3-yl)quinoline utilizes a palladium-catalyzed
cross-coupling between 4,7-dichloroquinoline and 3-furanboronic acid.

Regioselectivity Logic

The starting material, 4,7-dichloroquinoline, possesses two electrophilic sites.
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o C4 Position: Highly reactive due to the electron-withdrawing effect of the quinoline nitrogen
(para-position).

» C7 Position: Significantly less reactive to oxidative addition by Palladium(0).

e Result: The reaction proceeds selectively at C4, leaving the C7-chlorine intact (essential for
biological activity).

Validated Protocol

Reagents:

Substrate: 4,7-Dichloroquinoline (1.0 equiv)

Coupling Partner: 3-Furanboronic acid (1.2 equiv)

Catalyst: Pd(PPhs)4 (5 mol%) or Pd(dppf)Clz (for sterically difficult cases)

Base: 2M Na2COs (aqueous)

Solvent: 1,4-Dioxane (degassed)

Workflow:

Inertion: Purge reaction vessel with Nitrogen/Argon to prevent homocoupling of boronic
acids.

o Addition: Dissolve 4,7-dichloroquinoline and catalyst in dioxane. Add base and boronic acid.

[11[2][3]
o Reflux: Heat to 90-100°C for 4-12 hours.

e Monitoring: Monitor via TLC (Mobile Phase: Hexane/EtOAc 7:3). Look for the disappearance
of the starting material (Rf ~0.6) and appearance of the fluorescent product (Rf ~0.4).

Reaction Pathway Diagram

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8153654/
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_R5065_E.pdf
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Suzuki-Miyaura_Coupling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Transmetallation
(+ 3-Furanboronic Acid)

Base (Na2CO3) Pd(ll) Complex

Oxidative Addition Reductive Elimination
[LnP-Ar-Cll e e i (C-C Bond Formation)

4,7-Dichloroquinoline
(C4 Reactive Site)

7-Chloro-4-(furan-3-yl)quinoline
(Final Product)

Click to download full resolution via product page

Figure 1: The catalytic cycle for the regioselective arylation of 4,7-dichloroquinoline. Note the
preferential activation of the C4-Cl bond.

Physicochemical Properties & Druggability

This scaffold is a bioisostere of traditional 4-substituted quinolines. The furan ring introduces
specific lipophilic and electronic modifications compared to a phenyl or amino group.

Implication for Drug

Descriptor Value (Predicted) .
Design
Highly lipophilic. Likely
requires formulation aids (e.g.,
cLogP ~3.8-4.2

cyclodextrins) for agueous

solubility.

High membrane permeability;
TPSA ~26 A2 good blood-brain barrier (BBB)

penetration potential.

Potential interaction sites for
H-Bond Acceptors 2 (Quinoline N, Furan O) kinase hinge regions or heme

iron.

Lack of donors improves
H-Bond Donors 0 permeability but may limit

solubility.

Structure-Activity Relationship (SAR) Context: The 7-chloro substituent is critical for inhibiting
hemozoin formation in malaria parasites (preventing heme detoxification). The furan-3-yl group
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at C4 provides a planar aromatic system that can stack within the heme binding pocket or ATP-
binding sites of kinases, while being metabolically distinct from a phenyl ring (prone to CYP450
oxidation).

Experimental Validation Protocols
HPLC Purity Check

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5um, 4.6 x 150mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic backbone) and 320 nm (quinoline conjugation).

Analytical Logic Diagram
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Figure 2: Quality Control workflow. The distinct chlorine isotope pattern in LC-MS serves as the
primary gate before expensive NMR time is utilized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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